Cas no 919996-94-4 (Propanamide, N-hydroxy-3-[(4-phenyl-1-piperazinyl)sulfonyl]-)

• Product Name: Propanamide, N-hydroxy-3-[(4-phenyl-1-piperazinyl)sulfonyl]-
• CAS No: 919996-94-4
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 760201
• PubChem ID: 71424559
• Update Time: 2025-04-19

Propanamide, N-hydroxy-3-[(4-phenyl-1-piperazinyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-hydroxy-3-[(4-phenyl-1-piperazinyl)sulfonyl]-
• N-hydroxy-3-(4-phenylpiperazin-1-yl)sulfonylpropanamide
• N-Hydroxy-3-(4-phenylpiperazine-1-sulfonyl)propanamide
• 919996-94-4
• DTXSID40843352

• Inchi： 1S/C13H19N3O4S/c17-13(14-18)6-11-21(19,20)16-9-7-15(8-10-16)12-4-2-1-3-5-12/h1-5,18H,6-11H2,(H,14,17)
• InChI Key： LPHUTHIHZQNGMG-UHFFFAOYSA-N
• SMILES： S(CCC(NO)=O)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 98.3Ų